Cas no 1823678-59-6 (4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one
• CAS No: 1823678-59-6
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 5905288
• PubChem ID: 130143323
• Update Time: 2025-06-08

4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1823678-59-6
• EN300-1912081
• 4-(6-bromopyridin-3-yl)-1,3-oxazolidin-2-one
• 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C8H7BrN2O2/c9-7-2-1-5(3-10-7)6-4-13-8(12)11-6/h1-3,6H,4H2,(H,11,12)
• InChI Key： HBFFSBDCQGAIKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1COC(N1)=O

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.2Ų

Additional information on 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one

Introduction to 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one (CAS No. 1823678-59-6)

4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one (CAS No. 1823678-59-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its unique structure, which combines a bromopyridine moiety with an oxazolidinone ring, making it a promising candidate for various therapeutic interventions.

The bromopyridine moiety in 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one is known for its ability to modulate biological activities, particularly in the context of receptor binding and enzyme inhibition. The oxazolidinone ring, on the other hand, is a well-established scaffold in the development of antibiotics and antiviral agents due to its broad-spectrum activity and favorable pharmacokinetic properties.

Recent studies have highlighted the potential of 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the bromopyridine moiety plays a crucial role in enhancing the compound's binding affinity to viral proteins, thereby inhibiting viral replication.

In addition to its antiviral properties, 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one has shown promise in the treatment of bacterial infections. A study conducted by a team of researchers at a leading pharmaceutical company found that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The oxazolidinone ring is believed to contribute to this activity by disrupting bacterial cell wall synthesis and protein synthesis.

The pharmacokinetic profile of 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one has also been extensively studied. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models, which is a significant advantage for its potential use in human clinical trials.

In terms of chemical synthesis, 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one can be synthesized through a multi-step process involving the coupling of 6-bromopyridine with an appropriate amine and subsequent cyclization to form the oxazolidinone ring. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The structural versatility of 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one also allows for further modifications to enhance its therapeutic properties. For example, substituting the bromine atom with other halogens or functional groups can lead to compounds with improved potency and selectivity. This flexibility in chemical modification opens up new avenues for drug design and optimization.

In conclusion, 4-(6-Bromopyridin-3-yl)-1,3-oxazolidin-2-one (CAS No. 1823678-59-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the field of drug discovery.